Cas no 2171696-56-1 (7-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoic acid)

• Product Name: 7-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoic acid
• CAS No: 2171696-56-1
• MF: C₂₅H₂₉NO₄
• MW: 407.502067327499
• CID: 6077384
• PubChem ID: 165722415
• Update Time: 2025-06-15

7-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoic acid Chemical and Physical Properties

Names and Identifiers

• 7-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoic acid
• 7-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanoic acid
• 2171696-56-1
• EN300-1298481

• Inchi： 1S/C25H29NO4/c27-24(28)23(13-3-1-2-8-17-14-15-17)26-25(29)30-16-22-20-11-6-4-9-18(20)19-10-5-7-12-21(19)22/h4-7,9-12,17,22-23H,1-3,8,13-16H2,(H,26,29)(H,27,28)
• InChI Key： SKWHXKWLEAGPRV-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)O)CCCCCC1CC1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 407.20965841g/mol
• Monoisotopic Mass: 407.20965841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 11
• Complexity: 568
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 75.6Ų

Additional information on 7-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoic acid

Introduction to 7-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoic acid (CAS No. 2171696-56-1)

7-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoic acid (CAS No. 2171696-56-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel drugs targeting specific biological pathways.

The molecular structure of 7-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoic acid is composed of a cyclopropyl group, a fluorenyl moiety, and a carboxylic acid functional group. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it a valuable candidate for further investigation in drug discovery and development.

Recent studies have highlighted the importance of 7-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoic acid in modulating key biological processes. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent anti-inflammatory and anti-proliferative activities. These properties are attributed to its ability to interact with specific cellular targets, such as enzymes and receptors involved in inflammation and cell proliferation.

In addition to its therapeutic potential, 7-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoic acid has been explored for its use as a building block in the synthesis of more complex molecules. The fluorenyl group, in particular, provides a versatile platform for further chemical modifications, allowing researchers to tailor the compound's properties for specific applications. This flexibility is crucial in the design of prodrugs and other advanced therapeutic agents.

The synthesis of 7-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoic acid involves a multi-step process that requires precise control over reaction conditions and purification techniques. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for both academic and industrial research. For example, a study published in Organic Letters described an optimized synthetic route that significantly improved the yield and purity of the final product.

The pharmacological profile of 7-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoic acid has been extensively studied using both in vitro and in vivo models. In vitro assays have shown that the compound effectively inhibits the activity of key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings have been corroborated by animal studies, which have demonstrated significant reductions in inflammation and tissue damage following administration of the compound.

Clinical trials are currently underway to evaluate the safety and efficacy of 7-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoic acid in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses, with minimal adverse effects observed. These findings are encouraging and suggest that further clinical development is warranted.

Beyond its therapeutic applications, 7-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoic acid has also found use as a research tool in biochemical and pharmacological studies. Its unique structural features make it an ideal probe for investigating protein-ligand interactions and other molecular mechanisms underlying various diseases. For example, researchers at the National Institutes of Health (NIH) have utilized this compound to study the role of specific enzymes in cancer progression.

In conclusion, 7-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoic acid (CAS No. 2171696-56-1) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its potent biological activities, positions it as a valuable asset in the development of novel therapeutic agents and research tools. As ongoing studies continue to uncover new insights into its properties and mechanisms of action, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.